Cas no 1807010-47-4 (Methyl 4-aminomethyl-2-bromo-5-cyanobenzoate)

• Product Name: Methyl 4-aminomethyl-2-bromo-5-cyanobenzoate
• CAS No: 1807010-47-4
• MF: C₁₀H₉BrN₂O₂
• MW: 269.094661474228
• CID: 4955006
• Update Time: 2025-05-26

Methyl 4-aminomethyl-2-bromo-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-aminomethyl-2-bromo-5-cyanobenzoate

• Inchi： 1S/C10H9BrN2O2/c1-15-10(14)8-2-6(4-12)7(5-13)3-9(8)11/h2-3H,5,13H2,1H3
• InChI Key： FGSLVVAHILETFK-UHFFFAOYSA-N
• SMILES： BrC1=CC(CN)=C(C#N)C=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1
• Topological Polar Surface Area: 76.1

Additional information on Methyl 4-aminomethyl-2-bromo-5-cyanobenzoate

Methyl 4-Aminomethyl-2-Bromo-5-Cyanobenzoate: A Comprehensive Overview

Methyl 4-aminomethyl-2-bromo-5-cyanobenzoate, with the CAS number 1807010-47-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a methyl ester group with an aminoalkyl and cyano substituent on a brominated benzoate backbone. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery, polymer synthesis, and electronic materials.

The synthesis of Methyl 4-aminomethyl-2-bromo-5-cyanobenzoate typically involves multi-step organic reactions, including nucleophilic substitution, electrophilic substitution, and esterification. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most promising applications of Methyl 4-aminomethyl-2-bromo-5-cyanobenzoate lies in its use as a building block for pharmaceutical compounds. The aminoalkyl group provides sites for further functionalization, allowing chemists to design molecules with specific biological activities. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and anticancer properties. The bromine atom in the structure can also serve as a leaving group in subsequent reactions, facilitating the introduction of other functional groups.

In materials science, Methyl 4-aminomethyl-2-bromo-5-cyanobenzoate has been investigated for its role in the synthesis of advanced polymers and hybrid materials. The cyano group contributes to the molecule's ability to form hydrogen bonds, enhancing the mechanical properties of polymers derived from this compound. Recent research has focused on incorporating this compound into polyurethanes and polyamides to improve their thermal stability and mechanical strength.

The electronic properties of Methyl 4-Aminomethyl-2-Bromo-5-Cyanobenzoate make it a candidate for use in organic electronics. The conjugated system formed by the benzene ring and substituents can influence the molecule's electrical conductivity and optical properties. Scientists are exploring its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic materials.

Recent studies have also highlighted the importance of Methyl 4-Aminomethyl-2-Bromo-5-Cyanobenzoate in click chemistry. Its ability to undergo rapid and efficient coupling reactions under mild conditions has made it a valuable reagent for constructing complex molecular architectures. This has opened new avenues for its use in drug delivery systems and nanotechnology.

In conclusion, Methyl 4-Aminomethyl-2-Bromo-5-Cyanobenzoate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic methods and material science, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial fields.